Cas no 1213187-01-9 ((1R)-6-CHLORO-5-FLUOROINDANYLAMINE)

• Product Name: (1R)-6-CHLORO-5-FLUOROINDANYLAMINE
• CAS No: 1213187-01-9
• MF: C₉H₉ClFN
• MW: 185.625864744186
• CID: 5594403
• PubChem ID: 92134972
• Update Time: 2025-06-08

(1R)-6-CHLORO-5-FLUOROINDANYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-6-CHLORO-5-FLUOROINDANYLAMINE
• 1H-Inden-1-amine, 6-chloro-5-fluoro-2,3-dihydro-, (1R)-
• 1213187-01-9
• (R)-6-Chloro-5-fluoro-2,3-dihydro-1H-inden-1-amine
• Y12524

• Inchi： 1S/C9H9ClFN/c10-7-4-6-5(3-8(7)11)1-2-9(6)12/h3-4,9H,1-2,12H2/t9-/m1/s1
• InChI Key： XJFMHEBUVOSJBF-SECBINFHSA-N
• SMILES： [C@H]1(N)C2=C(C=C(F)C(Cl)=C2)CC1

Computed Properties

• Exact Mass: 185.0407551g/mol
• Monoisotopic Mass: 185.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Boiling Point: 249.8±40.0 °C(Predicted)
• pka: 8.76±0.20(Predicted)

Additional information on (1R)-6-CHLORO-5-FLUOROINDANYLAMINE

Chemical Profile of (1R)-6-CHLORO-5-FLUOROINDANYLAMINE (CAS No. 1213187-01-9)

The compound (1R)-6-CHLORO-5-FLUOROINDANYLAMINE, identified by its CAS number 1213187-01-9, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule, characterized by its indanylamine core structure, has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. The presence of both chlorine and fluorine substituents on the indane ring system imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated and chlorinated heterocycles as key structural motifs in medicinal chemistry. These substituents not only enhance the metabolic stability of drug candidates but also modulate their binding affinity to biological targets. The (1R)-6-CHLORO-5-FLUOROINDANYLAMINE molecule exemplifies this trend, offering a balanced platform for further functionalization and derivatization.

One of the most compelling aspects of this compound is its potential in the development of targeted therapeutics. The indanylamine moiety is known to exhibit favorable interactions with various biological receptors, including those involved in neurological disorders, cancer, and inflammatory conditions. The chiral center at the 1-position, specifically in the (1R) configuration, ensures enantioselective properties that are crucial for optimizing drug efficacy and minimizing side effects.

Current research in this domain highlights the compound's role as a precursor in synthesizing kinase inhibitors, which are pivotal in treating cancers and other proliferative diseases. The fluorine atom at the 5-position enhances lipophilicity, facilitating better cell membrane penetration, while the chlorine atom at the 6-position provides a site for further chemical modifications via nucleophilic substitution reactions. This dual functionality makes (1R)-6-CHLORO-5-FLUOROINDANYLAMINE an indispensable building block in medicinal chemistry.

Recent studies have demonstrated its utility in generating novel scaffolds for antiviral agents. The indanylamine core interacts effectively with viral proteases and polymerases, inhibiting replication and propagation. Furthermore, the fluorine-substituted aromatic ring contributes to improved pharmacokinetic profiles, ensuring longer half-life and enhanced bioavailability. These attributes are particularly relevant in the context of emerging infectious diseases where rapid development of effective treatments is paramount.

The synthetic pathways involving (1R)-6-CHLORO-5-FLUOROINDANYLAMINE have also been optimized for scalability and cost-efficiency. Advanced catalytic methods have been employed to achieve high yields with minimal byproducts, aligning with green chemistry principles. This underscores the compound's importance not only in academic research but also in industrial applications where sustainability is a key consideration.

In summary, (1R)-6-CHLORO-5-FLUOROINDANYLAMINE (CAS No. 1213187-01-9) stands out as a versatile and innovative compound with far-reaching implications in pharmaceutical research and drug discovery. Its unique structural features and functional properties make it an invaluable asset for chemists and biologists striving to develop next-generation therapeutics. As research continues to evolve, this molecule is poised to play an even more significant role in addressing some of the most pressing challenges in modern medicine.